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Compound of Interest

Compound Name: Alanyl-tyrosine

Cat. No.: B12508813

An In-depth Examination of the Physicochemical Properties, Synthesis, and Biological
Applications of a Key Dipeptide

Abstract

Alanyl-tyrosine is a dipeptide composed of the amino acids alanine and tyrosine. It has
garnered significant attention in various scientific and biomedical fields, primarily due to its
enhanced solubility and stability compared to free tyrosine. This technical guide provides a
comprehensive overview of Alanyl-tyrosine, including its chemical and physical properties,
detailed synthesis protocols, and its primary applications in cell culture, parenteral nutrition,
and research. Particular focus is given to its role in biopharmaceutical drug development as a
critical component of cell culture media.

Core Properties of Alanyl-tyrosine

Alanyl-tyrosine exists in different isomeric forms, with L-Alanyl-L-tyrosine being the most
common and extensively studied. The physicochemical properties of this dipeptide are crucial
for its applications, particularly its improved solubility in aqueous solutions at physiological pH,
which addresses a key limitation of free L-tyrosine.

Physicochemical Data
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The quantitative data for L-Alanyl-L-tyrosine are summarized in the table below, providing a
clear reference for its physical and chemical characteristics.

Property Value Reference
CAS Number 3061-88-9 [1]
Molecular Formula C12H16N204 [1]
Molecular Weight 252.27 g/mol [11[2]
Appearance White to off-white crystalline 2]
powder

Melting Point 238-240 °C (decomposition) [2]
Boiling Point 558.0 £ 50.0 °C at 760 mmHg [2]
Density 1.3+0.1 g/cm3 [2]
Water Solubility More soluble than free tyrosine  [3][4]
Storage Conditions -20°C, sealed containers [1]

Note: A different isomer, 3-Alanyl-L-tyrosine, has a distinct CAS number (21612-26-0) but the
same molecular weight.

Synthesis of L-Alanyl-L-tyrosine

The synthesis of L-Alanyl-L-tyrosine can be achieved through both enzymatic and chemical
methods. The choice of method depends on factors such as desired purity, yield, and
scalability.

Enzymatic Synthesis Protocol

An environmentally friendly method for synthesizing L-Alanyl-L-tyrosine utilizes the enzyme a-
ester acyltransferase. This biocatalytic approach offers high specificity and mild reaction
conditions.

Experimental Protocol: Enzymatic Synthesis of L-Alanyl-L-tyrosine[2]
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» Reactants: L-alanine methyl ester (acyl donor) and L-tyrosine (nucleophile).

e Enzyme: a-ester acyltransferase.

o Reaction Buffer: Boric acid-borax (0.2 mol/L), pH 9.5.

e Acyl Donor to Nucleophile Ratio: 2:1.

e Solvent System: Deep Eutectic Solvent (ChCl/urea) with 15% (v/v) water content.
e Temperature: 30°C.

 Purification: The product is isolated and purified from the reaction mixture.

o Characterization: The structure and purity of the synthesized L-Alanyl-L-tyrosine are
confirmed using High-Performance Liquid Chromatography (HPLC), mass spectrometry, and
Nuclear Magnetic Resonance (NMR) spectroscopy. A purity of 96.8% has been reported
using this method.[2]

Chemical Synthesis Method

A chemical synthesis route for L-Alanyl-L-tyrosine has also been developed, as outlined in a
patent. This method involves a multi-step process.

Experimental Protocol: Chemical Synthesis of L-Alanyl-L-tyrosine[5]

o Condensation: A condensation reaction is performed with L-tyrosine and D-2-
chloropropionylchloride in the presence of an acid-binding agent to maintain a pH of 8-12.
The reaction is carried out at a temperature below 30°C.

 Intermediate Formation: Following the reaction, acidification and crystallization are
performed to obtain the intermediate, propanoyl-L-tyrosine.

e Ammoniation: The intermediate undergoes an ammoniation reaction with an ammoniation
reagent at a temperature of 40°C to 70°C and a pressure of 0.05 MPa to 0.50 MPa.

 Purification: After the reaction, ammonia is removed by concentration, and the crude product
is obtained through crystallization. The final L-Alanyl-L-tyrosine product is obtained after
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purification of the crude product.
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Chemical Synthesis Workflow of L-Alanyl-L-tyrosine

Step 1: Condensation

L-tyrosine + D-2-chloropropionylchloride

l

Condensation Reaction
(pH 8-12, < 30°C)

l

Acidification & Crystallization

T
1
1
:Intermediate Product

|
Step 2: Argmoniation

Propanoyl-L-tyrosine (Intermediate)

l

Ammoniation Reaction
(40-70°C, 0.05-0.50 MPa)

i

Concentration & Crystallization

:Crude Product

Step 3: thrification

Crude L-Alanyl-L-tyrosine

l

Purification

Final L-Alanyl-L-tyrosine Product
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Uptake and Utilization of Alanyl-tyrosine in Cell Culture
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Downstream Signaling Roles of Tyrosine

Protein Signaling

L-Tyrosine
(from Alanyl-tyrosine hydrolysis)

Protein

Phosphorylation

Neurotransmitters ; - . :
(Dopamine, Epinephrine) Thyroid Hormones Melanin Receptor Tyrosine Kinase (RTK)

Phosphorylated Protein
(p-Tyr)

'

Downstream Signaling Cascade
(e.g., MAPK, PI3K/Akt)

Cellular Responses
(Growth, Proliferation, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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